Cas no 514795-80-3 ((2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide)

• Product Name: (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide
• CAS No: 514795-80-3
• MF: C₂₃H₁₉FN₂O₃S
• MW: 422.471967935562
• CID: 5827444
• PubChem ID: 1308599
• Update Time: 2025-06-07

(2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]-3-(4-fluorophenyl)acrylamide
• (2E)-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide
• 2-Propenamide, N-[4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]phenyl]-3-(4-fluorophenyl)-
• (E)-N-[4-(2,3-dihydroindol-1-ylsulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide
• (E)-3-(4-fluorophenyl)-N-(4-(indolin-1-ylsulfonyl)phenyl)acrylamide
• AKOS000494744
• (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide
• F1443-4290
• 514795-80-3

• Inchi： 1S/C23H19FN2O3S/c24-19-8-5-17(6-9-19)7-14-23(27)25-20-10-12-21(13-11-20)30(28,29)26-16-15-18-3-1-2-4-22(18)26/h1-14H,15-16H2,(H,25,27)
• InChI Key： YYGMPVOSUDRWBE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1)(=O)C=CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 422.11004181g/mol
• Monoisotopic Mass: 422.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• pka: 12.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide

Introduction to (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide (CAS No. 514795-80-3)

(2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide (CAS No. 514795-80-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and fluorophenyl groups, which are known for their diverse biological activities and potential therapeutic applications.

The chemical structure of (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide is characterized by a conjugated double bond system and the presence of a sulfonyl group, which imparts unique pharmacological properties. The indole scaffold is a well-known privileged structure in drug discovery, often associated with central nervous system (CNS) activity and anti-inflammatory effects. The fluorine substitution on the phenyl ring further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, particularly in models of neuroinflammation. The compound's ability to modulate microglial activation and reduce pro-inflammatory cytokine production makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and multiple sclerosis.

In addition to its anti-inflammatory effects, (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide have also been extensively studied. Research indicates that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic dosing regimens. Furthermore, its low toxicity profile in animal models suggests that it may be well-tolerated in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide in patients with inflammatory and cancerous conditions. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, (2E)-N-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide (CAS No. 514795-80-3) represents a promising lead compound in the development of novel therapeutics for inflammatory and cancerous diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the field of medicinal chemistry.